Cas no 187963-89-9 (Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester)

Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester structure
187963-89-9 structure
Product Name:Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester
CAS No:187963-89-9
MF:C20H16O3S
MW:336.404244422913
CID:1379909
Update Time:2024-08-16

Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-benzoyl-3-thienyl)-, ethyl ester
    • Inchi: 1S/C20H16O3S/c1-2-23-20(22)16-10-8-14(9-11-16)17-12-24-13-18(17)19(21)15-6-4-3-5-7-15/h3-13H,2H2,1H3
    • InChI Key: OTUMUGBAFQUGNR-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(C2C(C(=O)C3=CC=CC=C3)=CSC=2)C=C1

Computed Properties

  • Exact Mass: 336.08208

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 494.9±40.0 °C(Predicted)
  • PSA: 43.37
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